Cas no 2227731-38-4 (3-(1R)-3-amino-1-hydroxypropyl-N-ethylbenzamide)

• Product Name: 3-(1R)-3-amino-1-hydroxypropyl-N-ethylbenzamide
• CAS No: 2227731-38-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6283574
• PubChem ID: 165681181
• Update Time: 2025-05-24

3-(1R)-3-amino-1-hydroxypropyl-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(1R)-3-amino-1-hydroxypropyl-N-ethylbenzamide
• 2227731-38-4
• EN300-1746075
• 3-[(1R)-3-amino-1-hydroxypropyl]-N-ethylbenzamide

• Inchi： 1S/C12H18N2O2/c1-2-14-12(16)10-5-3-4-9(8-10)11(15)6-7-13/h3-5,8,11,15H,2,6-7,13H2,1H3,(H,14,16)/t11-/m1/s1
• InChI Key： AUVVAWCMEUQGAG-LLVKDONJSA-N
• SMILES： O[C@@H](C1C=CC=C(C(NCC)=O)C=1)CCN

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(1R)-3-amino-1-hydroxypropyl-N-ethylbenzamide

3-(1R)-3-amino-1-hydroxypropyl-N-ethylbenzamide: A Comprehensive Overview

The compound with CAS No 2227731-38-4, known as 3-(1R)-3-amino-1-hydroxypropyl-N-ethylbenzamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzamide core of the molecule serves as a foundational structure, while the amino and hydroxy groups attached to the propyl chain introduce functional diversity, making it a versatile compound for various chemical modifications.

Recent studies have highlighted the importance of stereochemistry in the biological activity of compounds like 3-(1R)-3-amino-1-hydroxypropyl-N-ethylbenzamide. The (1R) configuration at the hydroxyl group position plays a critical role in determining the molecule's interaction with biological targets, such as enzymes or receptors. This stereochemical specificity is crucial in drug design, where minor structural differences can lead to significant variations in efficacy and selectivity.

The synthesis of 3-(1R)-3-amino-1-hydroxypropyl-N-ethylbenzamide involves a multi-step process that typically begins with the preparation of the benzamide derivative. The introduction of the amino and hydroxyl groups is achieved through carefully controlled reactions, often utilizing chiral catalysts to ensure the correct stereochemistry. This compound is an example of how modern synthetic methods can be employed to construct complex molecules with high precision.

In terms of applications, 3-(1R)-3-amino-1-hydroxypropyl-N-ethylbenzamide has shown promise in pharmacological studies as a potential lead compound for drug development. Its ability to modulate specific biological pathways makes it a valuable tool in research aimed at treating various diseases, including neurological disorders and inflammatory conditions. Researchers have also explored its potential as a prodrug, where it can be metabolized into active compounds within the body, reducing systemic side effects.

Recent advancements in computational chemistry have allowed for deeper insights into the molecular interactions of 3-(1R)-3-amino-1-hydroxypropyl-N-ethylbenzamide. Molecular docking studies have revealed that the compound exhibits strong binding affinities to certain protein targets, suggesting its potential role in therapeutic interventions. Additionally, its pharmacokinetic profile has been studied extensively, providing valuable information on its absorption, distribution, metabolism, and excretion (ADME) properties.

The structural versatility of N-ethylbenzamide derivatives like this compound opens up avenues for further chemical modifications. By altering substituents on the benzene ring or modifying the propyl chain, chemists can tailor the molecule's properties to suit specific biological applications. This adaptability underscores the importance of such compounds in both academic research and industrial drug discovery programs.

In conclusion, 3-(1R)-3-amino-1-hydroxypropyl-N-ethylbenzamide (CAS No 2227731-38-4) stands out as a notable example of how precise chemical synthesis and advanced research techniques can contribute to innovative solutions in medicine and pharmacology. Its unique structure and promising biological activity make it a subject of continued interest among scientists and researchers worldwide.